Cas no 2089311-09-9 (methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate)

• Product Name: methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate
• CAS No: 2089311-09-9
• MF: C₁₁H₁₀N₂O₃
• MW: 218.20870256424
• CID: 6055658
• PubChem ID: 92133215
• Update Time: 2025-07-21

methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate
• EN300-1849263
• Methyl 4-(2-aminooxazol-5-yl)benzoate
• 2089311-09-9

• Inchi： 1S/C11H10N2O3/c1-15-10(14)8-4-2-7(3-5-8)9-6-13-11(12)16-9/h2-6H,1H3,(H2,12,13)
• InChI Key： SMBCZFUVIHHRJJ-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1C=CC(C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 218.06914219g/mol
• Monoisotopic Mass: 218.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate

Comprehensive Overview of Methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate (CAS No. 2089311-09-9)

Methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate (CAS No. 2089311-09-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a 1,3-oxazole core linked to a benzoate ester, is a versatile intermediate in synthetic chemistry. Its unique structure combines an amino-oxazole moiety with a methyl benzoate group, making it valuable for designing novel bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting kinase inhibitors and antimicrobial agents, aligning with the growing demand for innovative therapeutic solutions.

The methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate scaffold is notable for its role in heterocyclic chemistry, a field dominating modern medicinal chemistry. With the rise of AI-driven drug design and high-throughput screening, this compound's relevance has surged, as it serves as a building block for small-molecule libraries. Its CAS No. 2089311-09-9 is frequently searched in databases like SciFinder and Reaxys, reflecting its importance in academic and industrial labs. Users often inquire about its synthetic routes, solubility profiles, and applications in peptidomimetics, highlighting its interdisciplinary appeal.

From a green chemistry perspective, methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate exemplifies the shift toward sustainable synthesis. Recent publications emphasize catalyst-free reactions and microwave-assisted synthesis to optimize its production, addressing environmental concerns. This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in chemical manufacturing. Additionally, its bioisosteric properties make it a candidate for replacing traditional aromatic groups in drug-like molecules, a topic trending in computational chemistry forums.

In the context of intellectual property, patents involving CAS No. 2089311-09-9 often focus on kinase modulation and anti-inflammatory agents, reflecting its therapeutic versatility. The compound's logP and hydrogen bonding capacity are critical parameters for ADME (Absorption, Distribution, Metabolism, Excretion) studies, a hot topic in preclinical research. Analysts predict growth in demand for such high-value intermediates, driven by the expansion of biotech startups and personalized medicine initiatives.

For suppliers and distributors, methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate represents a niche yet profitable segment. Searches for bulk pricing and custom synthesis options are rising, particularly from contract research organizations (CROs). Quality control metrics, such as HPLC purity and NMR validation, are frequently discussed in procurement queries, underscoring the need for standardized analytical data. The compound's stability under ambient storage conditions further enhances its logistical appeal.

Looking ahead, methyl 4-(2-amino-1,3-oxazol-5-yl)benzoate is poised to play a pivotal role in fragment-based drug discovery (FBDD). Its molecular weight (~220 g/mol) and rotatable bond count fit ideal criteria for lead optimization. As the pharmaceutical industry prioritizes first-in-class drugs, this compound's scaffold diversity offers a competitive edge. Collaborative studies between academia and industry are expected to unlock further applications, solidifying its position in the chemical innovation landscape.